Cas no 1388028-58-7 (3-Iodo-2-methylphenylhydrazine)

• Product Name: 3-Iodo-2-methylphenylhydrazine
• CAS No: 1388028-58-7
• MF: C₇H₉IN₂
• MW: 248.064233541489
• CID: 4934413
• Update Time: 2025-05-27

3-Iodo-2-methylphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methylphenylhydrazine

• Inchi： 1S/C7H9IN2/c1-5-6(8)3-2-4-7(5)10-9/h2-4,10H,9H2,1H3
• InChI Key： QMJKDDUMKFCPKK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.2
• Topological Polar Surface Area: 38

Additional information on 3-Iodo-2-methylphenylhydrazine

Comprehensive Overview of 3-Iodo-2-methylphenylhydrazine (CAS No. 1388028-58-7): Properties, Applications, and Industry Insights

3-Iodo-2-methylphenylhydrazine (CAS No. 1388028-58-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated hydrazine derivative serves as a versatile building block in synthetic chemistry, particularly for constructing heterocyclic frameworks. Its molecular formula C₇H₉IN₂ combines an aromatic ring with both iodo and hydrazine functional groups, enabling diverse reactivity patterns that align with modern green chemistry principles.

The compound's structure-activity relationship (SAR) has become a focal point for researchers investigating targeted drug discovery, especially in kinase inhibitor development. Recent publications highlight its utility in creating bioconjugates for diagnostic applications, responding to growing demand for precision medicine solutions. When analyzing synthetic pathways, the methyl group at the 2-position demonstrates remarkable steric influence, while the iodo substituent offers excellent opportunities for cross-coupling reactions – a feature frequently searched in Pd-catalyzed transformation queries.

From a physicochemical perspective, 3-Iodo-2-methylphenylhydrazine typically appears as a light-sensitive crystalline solid with moderate solubility in polar aprotic solvents. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, addressing common compound preservation concerns raised in laboratory forums. The molecular weight of 248.07 g/mol positions it favorably for HPLC purification workflows, while its logP value (~2.1) suggests balanced lipophilicity for biological applications.

Innovative applications emerge in material science, where researchers utilize its chelating properties to develop functionalized polymers. The compound's ability to coordinate with transition metals answers frequent search queries about ligand design for catalytic systems. In analytical chemistry, derivatives of 1388028-58-7 demonstrate exceptional performance as chromogenic reagents, particularly in heavy metal detection – a trending topic due to increased environmental monitoring requirements.

Quality control protocols for CAS 1388028-58-7 emphasize HPLC-UV purity verification (>98%) and mass spectrometry confirmation, addressing industry demands for high-purity intermediates. The compound's NMR fingerprint (particularly the distinctive NH proton at δ 6.8-7.2 ppm) provides reliable identification, a feature valued in patent literature and method validation procedures. These analytical characteristics directly respond to frequent compound characterization questions in research communities.

Emerging sustainability trends have spurred investigations into atom-economical derivatization of 3-Iodo-2-methylphenylhydrazine. Recent microwave-assisted synthetic approaches demonstrate 40% reduction in reaction times compared to conventional methods – data highly relevant to researchers querying energy-efficient synthesis. The compound's role in developing biodegradable agrochemicals also aligns with current environmental chemistry priorities.

From a commercial availability standpoint, 1388028-58-7 is typically supplied in gram to kilogram quantities with customized packaging solutions for research institutions. Market analysis reveals growing demand from contract research organizations (CROs) specializing in medicinal chemistry services. The compound's patent landscape shows increasing inclusion in composition-of-matter claims, particularly for anticancer scaffolds – a connection frequently explored in drug development literature searches.

Safety assessments confirm that standard laboratory precautions (gloves, goggles, ventilation) provide adequate protection when handling 3-Iodo-2-methylphenylhydrazine. Its thermal stability profile (decomposition >180°C) makes it suitable for various industrial processes, while proper waste disposal methods should follow institutional guidelines for nitrogen-containing compounds – addressing common EHS queries in chemical databases.

The future research trajectory for CAS 1388028-58-7 points toward expanded applications in click chemistry and bioorthogonal reactions, areas generating substantial academic interest. Its compatibility with flow chemistry systems positions it well for process intensification strategies, responding to pharmaceutical industry needs for scalable synthesis solutions. These developments ensure continued relevance of this multifunctional intermediate in cutting-edge chemical research.